4-cyano-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-cyano-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in the treatment of different diseases.
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated the synthesis of derivatives related to 4-cyano-N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide and their evaluation for antimicrobial properties. These compounds have shown effectiveness against various bacteria and fungi, highlighting their potential as new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
Anticancer Activity
Another critical area of application is in anticancer research. Novel derivatives have been synthesized, showing significant anticancer activities against various cancer cell lines, such as breast cancer. These findings suggest the compound's potential utility in developing new anticancer therapies (Ghorab & Al-Said, 2012).
Carbonic Anhydrase Inhibition
The compound and its derivatives have been studied for their inhibitory effects on carbonic anhydrase, an enzyme involved in many physiological processes. The research indicates these compounds' potential as therapeutic agents in conditions where carbonic anhydrase activity is implicated (Gul et al., 2016).
Exploration in Triple-Negative Breast Cancer and Melanoma
A study focused on synthesizing new imidazole derivatives incorporating a benzenesulfonamide moiety, including compounds structurally related to this compound, and evaluating their cytotoxicity against triple-negative breast cancer and melanoma. These compounds have shown promise in inhibiting cell growth, indicating potential applications in cancer treatment (Balandis, Mickevičius, & Petrikaitė, 2021).
Novel Antitumor Agents
Further research into tetrahydroquinoline derivatives bearing the sulfonamide moiety has unveiled a new class of antitumor agents. These compounds have demonstrated efficacy and potency against various cancer types, offering a new avenue for antitumor drug development (Alqasoumi et al., 2010).
properties
IUPAC Name |
4-cyano-N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O3S/c17-11-12-1-5-14(6-2-12)24(22,23)18-9-10-20-16(21)8-7-15(19-20)13-3-4-13/h1-2,5-8,13,18H,3-4,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCEOSPXFWUPDEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.